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Compound of Interest

Compound Name: JUN-1111

Cat. No.: B1673162 Get Quote

This guide provides an independent verification of the antifungal activity of ME1111, a novel

topical agent for the treatment of onychomycosis. Its performance is compared with other

relevant antifungal agents, supported by experimental data and detailed methodologies for

researchers, scientists, and drug development professionals. For the purposes of this guide, it

is assumed that the user's query for "JUN-1111" was a typographical error and refers to the

publicly documented compound ME1111, a succinate dehydrogenase inhibitor.

Comparative Analysis of In Vitro Antifungal Activity
The following table summarizes the in vitro activity of ME1111 and other antifungal agents

against common dermatophytes, Trichophyton rubrum and Trichophyton mentagrophytes, the

primary causative agents of onychomycosis. The data is presented as Minimum Inhibitory

Concentration (MIC) and Minimum Fungicidal Concentration (MFC) in µg/mL.
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Antifungal
Agent

Target
Organism

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

MFC₉₀
(µg/mL)

ME1111
Trichophyton

rubrum
0.12 - 0.5 0.5 0.5 8

Trichophyton

mentagrophyt

es

0.12 - 0.5 0.5 0.5 8

Ciclopirox
Trichophyton

rubrum
Not specified 0.25 0.5 8

Trichophyton

mentagrophyt

es

Not specified 0.25 0.5 8

Amorolfine
Trichophyton

rubrum
Not specified 0.125 0.25 0.5

Trichophyton

mentagrophyt

es

Not specified 0.125 0.25 Not specified

Terbinafine
Trichophyton

rubrum

<0.007 -

0.031
Not specified Not specified Not specified

Trichophyton

mentagrophyt

es

<0.007 -

0.031
Not specified Not specified Not specified

Itraconazole
Trichophyton

rubrum
0.015 - 0.25 Not specified Not specified Not specified

Trichophyton

mentagrophyt

es

0.015 - 0.25 Not specified Not specified Not specified

Griseofulvin
Trichophyton

rubrum
0.062 - 1 Not specified Not specified Not specified

Trichophyton

mentagrophyt

0.062 - 1 Not specified Not specified Not specified
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es

Fluconazole
Trichophyton

rubrum
1 - 64 Not specified Not specified Not specified

Trichophyton

mentagrophyt

es

1 - 64 Not specified Not specified Not specified

Data for ME1111, Ciclopirox, and Amorolfine are sourced from studies on their activity against

dermatophytes.[1] Data for Terbinafine, Itraconazole, Griseofulvin, and Fluconazole are based

on their established activity against Trichophyton species.[2]

Experimental Protocols
The in vitro antifungal activity data presented in this guide is based on the broth microdilution

method as standardized by the Clinical and Laboratory Standards Institute (CLSI) document

M38-A2. This method is the reference standard for antifungal susceptibility testing of

filamentous fungi.

1. Preparation of Antifungal Stock Solutions:

Antifungal agents are dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to

create a high-concentration stock solution.

Serial two-fold dilutions of the stock solution are prepared in RPMI 1640 medium to achieve

the desired final concentrations for the assay.

2. Inoculum Preparation:

Fungal isolates are cultured on a suitable agar medium, such as potato dextrose agar, to

promote sporulation.

Conidia (spores) are harvested from the culture surface and suspended in sterile saline.

The conidial suspension is adjusted to a specific turbidity using a spectrophotometer,

corresponding to a defined concentration of colony-forming units per milliliter (CFU/mL). The

final inoculum concentration for dermatophytes is typically 1-3 x 10³ CFU/mL.
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3. Broth Microdilution Assay:

The assay is performed in 96-well microtiter plates.

Each well, containing a specific concentration of the antifungal agent, is inoculated with the

prepared fungal suspension.

A growth control well (containing no antifungal agent) and a sterility control well (containing

no inoculum) are included for each isolate.

The plates are incubated at 35°C for 96 hours.

4. Determination of Minimum Inhibitory Concentration (MIC):

The MIC is defined as the lowest concentration of the antifungal agent that causes a

significant inhibition of fungal growth (typically ≥80%) compared to the growth control.

The results are determined by visual inspection of the microtiter plates.

5. Determination of Minimum Fungicidal Concentration (MFC):

To determine if an antifungal agent is fungicidal or fungistatic, an aliquot from the wells

showing no visible growth in the MIC assay is subcultured onto an agar plate without any

antifungal agent.

The plates are incubated to allow for the growth of any remaining viable fungi.

The MFC is the lowest concentration of the antifungal agent that results in no fungal growth

on the subculture plates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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